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A definitive guide for researchers and drug development professionals on the performance

characteristics of common Pulse Width Modulation (PWM) control strategies in power adapters.

This document provides a detailed comparison of Voltage Mode Control, Current Mode Control,

Pulse Frequency Modulation, and Pulse Skipping Modulation, supported by experimental data

and protocols to aid in the selection of optimal power solutions for sensitive laboratory

equipment.

In the realm of scientific research and drug development, the stability and reliability of power

sources are paramount. Power adapters, ubiquitous in every laboratory, employ various control

strategies to regulate output voltage and current. The choice of the internal PWM control mode

can significantly impact the performance of sensitive electronic instruments. This guide offers

an in-depth comparative study of the most prevalent PWM control modes: Voltage Mode

Control (VMC), Current Mode Control (CMC), Pulse Frequency Modulation (PFM), and Pulse

Skipping Modulation (PSM). Understanding the nuances of these control schemes is crucial for

ensuring the integrity of experimental data and the longevity of laboratory apparatus.

Principles of Operation: A Brief Overview
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At its core, a PWM controller in a switch-mode power supply (SMPS) regulates the output

voltage by varying the duty cycle of a high-frequency switch. However, the method by which

this duty cycle is determined defines the control mode and its inherent performance

characteristics.

Voltage Mode Control (VMC): This is one of the simplest control schemes. It utilizes a single

feedback loop where the output voltage is compared to a reference voltage. The resulting

error signal is then compared with a sawtooth waveform to generate the PWM signal for the

power switch.[1]

Current Mode Control (CMC): CMC adds an inner current feedback loop to the voltage

feedback loop.[1] The inductor current is sensed and used to control the PWM duty cycle

directly. This approach offers faster response to load changes.[2]

Pulse Frequency Modulation (PFM): In contrast to the fixed-frequency operation of VMC and

CMC, PFM maintains a constant pulse width and varies the switching frequency to regulate

the output voltage.[3][4] This method is particularly efficient under light load conditions.[5][6]

Pulse Skipping Modulation (PSM): PSM is another technique for improving light-load

efficiency. At very light loads, the controller skips switching cycles to reduce power

consumption.[5][6]

Comparative Performance Analysis
The selection of a PWM control mode hinges on a trade-off between several key performance

metrics. The following sections provide a quantitative comparison of these modes based on

experimental data.

Data Presentation

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ti.com/document-viewer/lit/html/SSZTC38
https://www.ti.com/document-viewer/lit/html/SSZTC38
https://www.researchgate.net/figure/Comparison-THD-and-torque-ripple-for-different-PWM-frequency-different-dead-band_tbl1_371514436
https://www.qinxtech.com/new/what-is-the-difference-between-pwm-and-pfm/
https://www.digikey.com/en/articles/using-pfm-to-improve-switching-dc-dc-regulator-efficiency-at-low-loads
https://en.eeworld.com.cn/news/qrs/eic709770.html
https://www.analog.com/en/resources/technical-articles/choose-the-right-regulator-for-the-job-part-2-primary-regulator-control-schemes.html
https://en.eeworld.com.cn/news/qrs/eic709770.html
https://www.analog.com/en/resources/technical-articles/choose-the-right-regulator-for-the-job-part-2-primary-regulator-control-schemes.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Metric

Voltage Mode
Control (VMC)

Current Mode
Control (CMC)

Pulse
Frequency
Modulation
(PFM)

Pulse Skipping
Modulation
(PSM)

Efficiency (Heavy

Load)
Good Very Good Fair Good

Efficiency (Light

Load)
Poor Fair Excellent Excellent

Output Voltage

Ripple
Low Low

High (variable

frequency)

Higher (due to

skipped pulses)

Transient

Response
Slow Fast Fast Moderate

Loop

Compensation

Complex

(requires Type III

compensator)

Simpler (requires

Type II

compensator)

N/A N/A

Noise Immunity Good

Susceptible to

leading-edge

noise

Variable Variable

EMI

Performance

Predictable (fixed

frequency)

Predictable (fixed

frequency)

Difficult to filter

(variable

frequency)

Can generate

sub-harmonics

Experimental Protocols
To ensure the objective evaluation of different PWM control modes, a standardized set of

experimental protocols should be employed.

Efficiency Measurement
Objective: To determine the power conversion efficiency across a range of load currents.

Methodology:
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Connect the power adapter to a programmable AC power source set to the nominal input

voltage and frequency.

Connect the output of the power adapter to a programmable electronic load.

Measure the input power (Pin) using a precision power analyzer.

Measure the output voltage (Vout) and output current (Iout) using a digital multimeter. The

output power is calculated as Pout = Vout * Iout.

Vary the load current from no-load to full-load in discrete steps.

At each step, record Pin and Pout.

Calculate the efficiency (η) at each load point using the formula: η = (Pout / Pin) * 100%.

Plot the efficiency as a function of the load current.

Output Voltage Ripple Measurement
Objective: To quantify the AC component superimposed on the DC output voltage.

Methodology:

Connect the power adapter to its nominal input voltage.

Connect the output to a resistive load set to draw the desired load current.

Use an oscilloscope with a high-bandwidth differential probe to measure the output voltage.

Set the oscilloscope to AC coupling to remove the DC component of the output voltage.

Adjust the vertical and horizontal scales to clearly view the ripple waveform.

Measure the peak-to-peak amplitude of the ripple voltage.

It is crucial to use a short ground lead on the oscilloscope probe to minimize noise pickup.[7]

[8][9]
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Load Transient Response Measurement
Objective: To evaluate the adapter's ability to maintain a stable output voltage during sudden

changes in load current.

Methodology:

Connect the power adapter to its nominal input voltage.

Connect the output to a programmable electronic load capable of switching between two

current levels.

Set the electronic load to toggle between a low current (e.g., 10% of full load) and a high

current (e.g., 90% of full load).

Use an oscilloscope to monitor the output voltage.

Trigger the oscilloscope on the load current transition.

Measure the voltage undershoot/overshoot and the time it takes for the output voltage to

settle back within a specified regulation band.

Conducted EMI Measurement
Objective: To assess the electromagnetic noise conducted back onto the AC power line.

Methodology:

The experimental setup must be in a shielded anechoic chamber to prevent interference

from external sources.

The power adapter is connected to a Line Impedance Stabilization Network (LISN).

The output of the LISN is connected to a spectrum analyzer.

The power adapter is operated at its nominal input voltage and full load.

The spectrum analyzer is used to measure the conducted noise over a specified frequency

range (e.g., 150 kHz to 30 MHz).
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The measured noise levels are compared against regulatory limits (e.g., CISPR 22/32).

Mandatory Visualizations
To further elucidate the concepts discussed, the following diagrams illustrate the signaling

pathways and experimental workflows.
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Caption: Signaling pathways for VMC and CMC.
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Caption: Workflow for performance evaluation.

Conclusion
The choice of a PWM control mode for power adapters in a research or drug development

setting should be a deliberate one, based on the specific requirements of the application. For
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applications demanding the highest efficiency, particularly at light loads, and where output

ripple is less critical, PFM or PSM may be suitable. For applications requiring fast transient

response and good overall efficiency, CMC is often the preferred choice. VMC, while simpler,

generally offers slower performance. By understanding the trade-offs and employing rigorous

experimental validation, researchers can ensure that their power infrastructure supports the

precision and reliability demanded by their critical work.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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